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Cat. No.: B028310

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3,5-Diacetoxyphenyl)-1-bromoethane is a key synthetic intermediate in the production of
resveratrol and its analogs. Resveratrol, a naturally occurring polyphenol, is the subject of
extensive research due to its wide range of potential therapeutic properties, including anti-
inflammatory, antioxidant, and cardioprotective effects. The efficient synthesis of resveratrol is
crucial for ongoing research and potential pharmaceutical applications, making a thorough
understanding of its intermediates, such as 1-(3,5-Diacetoxyphenyl)-1-bromoethane,
essential. This technical guide provides a summary of the available information on the physical
properties, synthesis, and handling of this compound.

Physical and Chemical Properties

Precise experimental data for the physical properties of 1-(3,5-Diacetoxyphenyl)-1-
bromoethane, such as melting and boiling points, are not readily available in the current
scientific literature. The data presented below are computed properties obtained from publicly
accessible chemical databases. These values are theoretical estimations and should be used
as a guideline pending experimental verification.
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Property Value Source
Molecular Formula C12H13BrO4 PubChem[1]
Molecular Weight 301.13 g/mol PubChem[1]
XLogP3 2.4 Echemi[2]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor )
Count 4 Echemi[2]
Rotatable Bond Count 5 Echemi[2]
Exact Mass 299.99972 Da PubChem[1]
Topological Polar Surface Area  52.6 A2 Echemi[2]
Appearance Not available
Melting Point Not available
Boiling Point Not available
Solubility Soluble in dichloromethane

and methanol.[3]
Storage Temperature 2-8°C (Refrigerator) Pharmaffiliates[4]

Synthesis and Experimental Protocols

The synthesis of 1-(3,5-Diacetoxyphenyl)-1-bromoethane is typically achieved through a two-
step process starting from 3,5-diacetoxy-acetophenone. The following is a representative
experimental protocol collated from patent literature.

Step 1: Synthesis of 1-(3,5-diacetoxyphenyl)-ethanol

The first step involves the reduction of the ketone in 3,5-diacetoxy-acetophenone to a
secondary alcohol.

Methodology:
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A catalytic hydrogenation approach is commonly employed.

¢ Reactants: 3,5-diacetoxy-acetophenone, Hydrogen gas (H-2).
o Catalyst: A nickel-alloy catalyst is often used.

e Solvent: A Ci-3-carboxylic acid ester, such as ethyl acetate.

» Reaction Conditions: The reaction is typically carried out under a hydrogen pressure of 0.1 -
50 bar at a temperature range of 60 - 100 °C.

» Work-up: Upon completion, the catalyst is filtered off, and the solvent is removed under
reduced pressure to yield 1-(3,5-diacetoxyphenyl)-ethanol, which is often obtained as an oil.

Step 2: Synthesis of 1-(3,5-Diacetoxyphenyl)-1-
bromoethane

The second step is the bromination of the secondary alcohol to yield the final product.

Methodology:

Reactants: 1-(3,5-diacetoxyphenyl)-ethanol, Phosphorus tribromide (PBr3).
e Solvent: Anhydrous toluene is a suitable solvent.

¢ Reaction Conditions: Phosphorus tribromide (e.g., 0.35 equivalents) is added to a solution of
1-(3,5-diacetoxyphenyl)-ethanol in the solvent. The reaction is typically run at a controlled
temperature, and the progress is monitored by techniques such as thin-layer
chromatography (TLC) or gas chromatography (GC).

o Work-up and Purification: Following the reaction, a careful work-up procedure is required to
neutralize any remaining PBrs and acidic byproducts. This may involve washing with an
aqueous solution of a weak base, followed by water and brine. The organic layer is then
dried over an anhydrous drying agent (e.g., MgSOa or Na=S0a), filtered, and the solvent is
evaporated. The crude product may require further purification, for which column
chromatography on silica gel is a common method.
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Visualized Synthetic Workflow

The following diagram illustrates the two-step synthesis of 1-(3,5-Diacetoxyphenyl)-1-
bromoethane.
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Step 1: Reduction Step 2: Bromination
3,5-Diacetoxy-acetophenone 1-(3,5-Diacetoxyphenyl)-ethanol
Hz, Ni-alloy catalyst PBr3
Ethyl Acetate, 60-100°C Toluene

1-(3,5-Diacetoxyphenyl)-ethanol 1-(3,5-Diacetoxyphenyl)-1-bromoethane
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1-(3,5-Diacetoxyphenyl)-1-bromoethane

Dehydrobromination
(e.g., Li2COs, LiBr)

A4
3,5-Diacetoxystyrene

Heck Reaction
(with p-acetoxyphenol derivative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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